Cas no 1781795-81-0 (2,4-Dimethoxy-3-fluorobenzylamine)

• Product Name: 2,4-Dimethoxy-3-fluorobenzylamine
• CAS No: 1781795-81-0
• MF: C₉H₁₂FNO₂
• MW: 185.195486068726
• CID: 4989831
• Update Time: 2025-11-02

2,4-Dimethoxy-3-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethoxy-3-fluorobenzylamine

• Inchi： 1S/C9H12FNO2/c1-12-7-4-3-6(5-11)9(13-2)8(7)10/h3-4H,5,11H2,1-2H3
• InChI Key： VGPCGDZNHBTPKG-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(CN)=C1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 0.8
• Topological Polar Surface Area: 44.5

Additional information on 2,4-Dimethoxy-3-fluorobenzylamine

Comprehensive Guide to 2,4-Dimethoxy-3-fluorobenzylamine (CAS No. 1781795-81-0): Properties, Applications, and Market Insights

2,4-Dimethoxy-3-fluorobenzylamine (CAS No. 1781795-81-0) is a specialized aromatic amine compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated benzylamine derivative features a unique molecular structure with two methoxy groups and a fluorine atom strategically positioned on the benzene ring, making it a valuable building block in organic synthesis. The compound's chemical formula is C₉H₁₂FNO₂, with a molecular weight of 185.20 g/mol.

The growing interest in 2,4-dimethoxy-3-fluorobenzylamine synthesis reflects the broader trend in medicinal chemistry toward fluorinated pharmaceutical intermediates. Researchers frequently search for "fluorobenzylamine applications" and "CAS 1781795-81-0 suppliers," indicating its importance in drug discovery. The compound's physicochemical properties include moderate water solubility and good stability under standard conditions, making it suitable for various chemical reactions and process optimization in laboratory settings.

In pharmaceutical applications, 2,4-Dimethoxy-3-fluorobenzylamine serves as a key intermediate for developing central nervous system (CNS) drugs and selective enzyme inhibitors. The presence of both methoxy groups and fluorine substitution enhances the compound's ability to interact with biological targets, a feature that answers the common search query "why are fluorinated compounds important in medicine." Recent studies have explored its potential in creating novel antidepressant and neuroprotective agents, aligning with current research trends in mental health therapeutics.

The agrochemical industry has also shown interest in 2,4-dimethoxy-3-fluorobenzylamine price and availability, as the compound demonstrates potential as a precursor for crop protection agents. Its structural features may contribute to the development of new-generation pesticides with improved environmental profiles, addressing the growing market demand for sustainable agricultural chemicals. This application responds to frequent searches about "green chemistry in agrochemicals" and "eco-friendly pesticide development."

From a synthetic chemistry perspective, 2,4-Dimethoxy-3-fluorobenzylamine offers multiple reactive sites for further functionalization. Chemists often search for "benzylamine protection strategies" and "ortho-fluorine reactivity" when working with this compound. The electron-donating methoxy groups and electron-withdrawing fluorine create an interesting electronic environment that influences its reactivity patterns in nucleophilic substitution and cross-coupling reactions.

The global market for 2,4-Dimethoxy-3-fluorobenzylamine has shown steady growth, with increasing demand from contract research organizations and pharmaceutical companies. Market analysts frequently investigate "fluorinated building blocks market trends" and "specialty amines growth forecast," reflecting the compound's commercial significance. Current price trends indicate stable availability, though seasonal fluctuations may occur based on raw material costs and manufacturing capacity.

Quality control of 2,4-Dimethoxy-3-fluorobenzylamine typically involves HPLC analysis and spectroscopic characterization (including NMR and mass spectrometry). Purity standards often exceed 97%, with some suppliers offering research-grade material at 99%+ purity for sensitive applications. These specifications address common purchaser concerns about "how to test benzylamine purity" and "analytical methods for fluorinated compounds."

Storage and handling recommendations for 2,4-Dimethoxy-3-fluorobenzylamine include protection from moisture and oxidation, typically under inert atmosphere conditions. Proper chemical storage guidelines are frequently searched by laboratory personnel, emphasizing the need for clear information about compound stability and shelf life. The material is generally stable at room temperature when stored appropriately in amber glass containers.

Future research directions for 2,4-Dimethoxy-3-fluorobenzylamine may explore its potential in material science applications, particularly in the development of advanced polymers and liquid crystal materials. The compound's structural features could contribute to novel electronic materials, answering growing interest in "fluorinated compounds in electronics." Additionally, its application in asymmetric synthesis and chiral auxiliaries represents another promising avenue for investigation.

Environmental and regulatory aspects of 2,4-Dimethoxy-3-fluorobenzylamine production and use remain important considerations. Manufacturers and researchers alike search for information about "green synthesis of fluorinated amines" and "regulatory status of benzylamine derivatives." Current practices emphasize waste minimization and energy-efficient processes in line with sustainable chemistry principles, reflecting broader industry trends toward environmentally responsible chemical production.